Cas no 1860665-15-1 (3-nitro-4-(thiomorpholin-4-yl)aniline)

• Product Name: 3-nitro-4-(thiomorpholin-4-yl)aniline
• CAS No: 1860665-15-1
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 5806506
• PubChem ID: 163212223
• Update Time: 2024-01-10

3-nitro-4-(thiomorpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(thiomorpholin-4-yl)aniline
• Benzenamine, 3-nitro-4-(4-thiomorpholinyl)-
• EN300-12098006
• 1860665-15-1

• Inchi： 1S/C10H13N3O2S/c11-8-1-2-9(10(7-8)13(14)15)12-3-5-16-6-4-12/h1-2,7H,3-6,11H2
• InChI Key： CHRMFYCWCXLLBI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCSCC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 239.07284784g/mol
• Monoisotopic Mass: 239.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 489.4±45.0 °C(Predicted)
• pka: 5.10±0.10(Predicted)